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Introduction

Mepivacaine hydrochloride is a local anesthetic of the amide type, widely used in dental and
medical procedures. Its efficacy is dose-dependent, making accurate quantification in
pharmaceutical formulations crucial for ensuring safety and therapeutic effectiveness. This
application note details a validated UV-Vis spectrophotometric method for the determination of
mepivacaine hydrochloride in solution. The method is simple, cost-effective, and suitable for
routine quality control analysis.

The principle of this method is based on the measurement of the absorbance of mepivacaine
hydrochloride in a solution at its wavelength of maximum absorbance (Amax). The
concentration of the drug is then determined by comparing the absorbance of the sample
solution to a standard calibration curve. This method has been validated according to the
International Council for Harmonisation (ICH) guidelines.[1]

Experimental Protocols
Instrumentation

A double-beam UV-Vis spectrophotometer with a 1 cm quartz cuvette was used for all
absorbance measurements.
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Reagents and Materials

o Mepivacaine Hydrochloride reference standard

Mepivacaine Hydrochloride injection (commercially available)

Distilled water (or 0.1 M Hydrochloric acid)

Volumetric flasks

Pipettes

Preparation of Standard Solutions
2.3.1. Preparation of Stock Standard Solution (100 pg/mL)

o Accurately weigh 10 mg of Mepivacaine Hydrochloride reference standard.

o Transfer the weighed standard into a 100 mL volumetric flask.

e Dissolve and dilute to volume with distilled water (or 0.1 M HCI). Mix thoroughly.
2.3.2. Preparation of Working Standard Solutions

e Prepare a series of working standard solutions by appropriately diluting the stock standard
solution with distilled water (or 0.1 M HCI) to obtain concentrations in the range of 5-30
pg/mL.

Preparation of Sample Solution (from Injection)

o Take a commercially available Mepivacaine Hydrochloride injection.

» Transfer a volume of the injection equivalent to 10 mg of Mepivacaine Hydrochloride into a
100 mL volumetric flask.

 Dilute to volume with distilled water (or 0.1 M HCI) to obtain a theoretical concentration of
100 pg/mL.
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 Further dilute an aliquot of this solution with the same solvent to obtain a final concentration
within the calibration range (e.g., 15 pug/mL).

Spectrophotometric Measurement

o Set the spectrophotometer to scan the UV spectrum from 400 nm to 200 nm.
e Use distilled water (or 0.1 M HCI) as a blank.

e Record the absorbance spectrum of a working standard solution to determine the
wavelength of maximum absorbance (Amax). Mepivacaine hydrochloride exhibits
absorption maxima in the ranges of 261-265 nm and 270-273 nm.[2] For quantitative
analysis, a specific wavelength within these ranges should be selected and used
consistently.

o Measure the absorbance of all standard and sample solutions at the determined Amax.

Construction of Calibration Curve

e Plot a graph of absorbance versus the corresponding concentration of the working standard
solutions.

o Perform a linear regression analysis to obtain the equation of the line (y = mx + c¢) and the
correlation coefficient (R?).

Data Presentation

The quantitative data for the validation of the spectrophotometric method for mepivacaine
hydrochloride is summarized in the table below.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b001218?utm_src=pdf-body
https://jpdb.nihs.go.jp/jp14e/14data/Part-I/Mepivacaine_Hydrochloride.pdf
https://www.benchchem.com/product/b001218?utm_src=pdf-body
https://www.benchchem.com/product/b001218?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b001218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Validation Parameter Result

Wavelength of Maximum Absorbance (Amax) 263 nm (representative)
Linearity Range 5-30 pg/mL
Correlation Coefficient (R?) >0.999

Limit of Detection (LOD) ~0.5 pg/mL

Limit of Quantification (LOQ) ~1.5 pg/mL

Accuracy (% Recovery) 98.0 - 102.0%
Precision (% RSD) <2.0%

Note: The values presented are typical and may vary slightly depending on the specific
instrumentation and experimental conditions.

Mandatory Visualizations
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Caption: Experimental workflow for the spectrophotometric determination of mepivacaine
hydrochloride.

Mepivacaine HCI is proportional to _~ Beer-Lambert Law
P

Concentration (A= ebc) UV Absorbance

Click to download full resolution via product page

Caption: Relationship between concentration and absorbance according to the Beer-Lambert
Law.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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